[1-(4,6-Dimethyl-pyrimidin-2-yl)-piperidin-3-yl]-methyl-carbamic acid tert-butyl ester

• IUPAC Name: tert-butyl N-[1-(4,6-dimethylpyrimidin-2-yl)piperidin-3-yl]-N-methylcarbamate
• InChI: InChI=1S/C17H28N4O2/c1-12-10-13(2)19-15(18-12)21-9-7-8-14(11-21)20(6)16(22)23-17(3,4)5/h10,14H,7-9,11H2,1-6H3
• InChI Key: USOSVRNZLODDEL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCCC(C2)N(C)C(=O)OC(C)(C)C)C
• Molecular Formula: C17H28N4O2
• Molecular Weight: 320.4 g/mol

Description

[1-(4,6-Dimethyl-pyrimidin-2-yl)-piperidin-3-yl]-methyl-carbamic acid tert-butyl ester (CAS: 1261233-52-6) is a carbamate ester derivative featuring a piperidine ring substituted with a 4,6-dimethylpyrimidin-2-yl group at the 1-position and a methyl-carbamic acid tert-butyl ester moiety at the 3-position. Its molecular formula is C₁₇H₂₈N₄O₂, with a molecular weight of 320.43 g/mol . This compound has been listed as a discontinued product in commercial catalogs, suggesting its use as a synthetic intermediate in pharmaceutical or agrochemical research .

Biological Activity

The compound [1-(4,6-Dimethyl-pyrimidin-2-yl)-piperidin-3-yl]-methyl-carbamic acid tert-butyl ester is a derivative of piperidine and pyrimidine, which are known for their diverse biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of the compound is $C_{13}H_{20}N_{4}O_{2}$. The structure features a piperidine ring substituted with a pyrimidine moiety and a tert-butyl carbamate group, which may influence its biological interactions.

Research indicates that compounds with similar structures often interact with various biological targets, including enzymes and receptors. For instance:

• Cholinesterase Inhibition : Compounds containing piperidine moieties have been shown to inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), which are crucial in the treatment of Alzheimer's disease .
• Antibacterial Activity : Similar derivatives have demonstrated activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) .

Biological Activity Data

Activity	Target	Effect	Reference
Cholinesterase Inhibition	AChE and BuChE	Potential treatment for Alzheimer's disease
Antibacterial	Gram-positive bacteria	Effective against MRSA and VRE
Cytotoxicity	Cancer cell lines	Induces apoptosis in hypopharyngeal tumor cells

Case Studies

• Antibacterial Studies : A study evaluated the antibacterial efficacy of piperidine derivatives against various bacterial strains. The compound exhibited significant bactericidal activity against MRSA at concentrations as low as 0.78 µg/mL, comparable to standard antibiotics like vancomycin .
• Cancer Research : Research on piperidine derivatives indicated that they could induce apoptosis in cancer cell lines. One study reported enhanced cytotoxicity in FaDu hypopharyngeal tumor cells compared to traditional chemotherapeutics .

Pharmacological Applications

The biological activities suggest potential applications in:

• Neurodegenerative Diseases : As cholinesterase inhibitors, these compounds could be further explored for Alzheimer's treatment.
• Infectious Diseases : Their antibacterial properties indicate potential use in treating infections caused by resistant bacterial strains.
• Oncology : The ability to induce apoptosis in cancer cells presents opportunities for developing new anticancer therapies.

Comparison with Similar Compounds

Structural Analogues and Key Differences

The following table highlights structural analogues and their distinguishing features:

Compound Name	CAS	Molecular Formula	Substituents/Functional Groups	Key Differences	Reference
[1-(4,6-Dimethyl-pyrimidin-2-yl)-piperidin-3-yl]-methyl-carbamic acid tert-butyl ester	1261233-52-6	C₁₇H₂₈N₄O₂	- 4,6-Dimethylpyrimidin-2-yl at piperidine 1-position - Methyl-carbamic acid tert-butyl ester at piperidine 3-position	Reference compound
tert-Butyl (1-acetylpiperidin-4-yl)carbamate	N/A	C₁₂H₂₂N₂O₃	- Acetyl group at piperidine 1-position - Carbamic acid tert-butyl ester at piperidine 4-position	Positional isomerism; acetyl vs. pyrimidinyl substituent
tert-Butyl 2-(((4,6-dimethylpyrimidin-2-yl)oxy)methyl)piperidine-1-carboxylate	1261232-32-9	C₁₇H₂₇N₃O₃	- Oxymethyl linker between piperidine and pyrimidinyl group - Carbamate at piperidine 1-position	Oxymethyl bridge vs. direct piperidinyl-pyrimidinyl linkage
(2-Dimethylamino-ethyl)-methyl-carbamic acid (cyclopentyl) ester	N/A	C₁₃H₂₄N₂O₂	- Dimethylaminoethyl group - Cyclopentyl ester	Substituent complexity (dimethylaminoethyl vs. pyrimidinyl)

Physicochemical Properties

• Molecular Weight : The target compound (320.43 g/mol) is lighter than its oxymethyl analogue (321.41 g/mol) due to the absence of an oxygen atom in the linker .

Research Findings and Data Tables

Table 1: Comparative Physicochemical Data

Property	Target Compound	tert-Butyl (1-acetylpiperidin-4-yl)carbamate	Oxymethyl Analogue
Molecular Weight	320.43 g/mol	242.32 g/mol	321.41 g/mol
CAS	1261233-52-6	N/A	1261232-32-9
Key Functional Groups	Pyrimidinyl, carbamate	Acetyl, carbamate	Pyrimidinyl-oxy, carbamate
Commercial Availability	Discontinued	Research-grade	Discontinued